Cas no 129178-60-5 (Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester)

• Product Name: Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester
• CAS No: 129178-60-5
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• MDL: MFCD28404781
• CID: 4933813
• Update Time: 2026-02-27

Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester
• Diethyl spiro[[1,3]dioxolane-2,9'-fluorene]-4,5-dicarboxylate

• MDL： MFCD28404781
• Inchi： 1S/C21H20O6/c1-3-24-19(22)17-18(20(23)25-4-2)27-21(26-17)15-11-7-5-9-13(15)14-10-6-8-12-16(14)21/h5-12,17-18H,3-4H2,1-2H3
• InChI Key： UPMROZOSXABACL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C(C(=O)OCC)OC21C1C=CC=CC=1C1=CC=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 525
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1

Additional information on Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester

Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic Acid Diethyl Ester: A Comprehensive Overview

The compound Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester (CAS No. 129178-60-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique spiro structure, which combines a dioxolane ring fused to a fluorene moiety, along with two ester groups attached at the 4 and 5 positions of the fluorene ring. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of spiro compounds in the development of advanced materials. The spiro structure in this compound is particularly interesting due to its ability to create strained rings, which can lead to enhanced reactivity and unique electronic properties. Researchers have explored the synthesis of this compound through various routes, including coupling reactions and cyclization processes. These methods have been optimized to achieve high yields and purity levels, making the compound more accessible for further research and application.

The dioxolane ring in the molecule plays a crucial role in stabilizing the spiro structure. This stabilization is achieved through conjugation effects and hydrogen bonding interactions within the dioxolane ring system. The presence of two ester groups further enhances the molecule's versatility by providing additional functionalization points for potential applications in polymer chemistry or drug delivery systems.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its fluorescent properties have been studied extensively, revealing potential uses in organic light-emitting diodes (OLEDs) and sensors. Recent advancements in fluorescence-based sensing technologies have leveraged the unique emission characteristics of this compound to detect various analytes with high sensitivity and selectivity.

Moreover, the compound's ability to form self-assembled structures has been explored for applications in nanotechnology. By incorporating this molecule into self-assembled monolayers or nanoparticles, researchers have demonstrated its potential in creating novel materials with tailored properties for biomedical imaging or catalysis.

From a synthetic perspective, the preparation of Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester involves a series of carefully controlled reactions. These include nucleophilic substitutions, eliminations, and cyclizations that require precise conditions to ensure the formation of the desired spiro structure without side products. The development of efficient synthetic protocols has been a focus area for chemists working on this compound.

Recent research has also delved into the photophysical properties of this compound under different environmental conditions. Studies have shown that variations in temperature or solvent polarity can significantly influence its fluorescence quantum yield and emission wavelength. These findings are critical for optimizing its performance in practical applications such as sensors or imaging agents.

In conclusion, Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research exploring its synthesis methods and application potentials further enhancements are expected that could unlock new opportunities across multiple disciplines.